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Compound of Interest

Compound Name: 6-Bromoquinoline-3-carbaldehyde

Cat. No.: B1373163 Get Quote

Understanding the intrinsic hazards of a chemical is the foundation of safe laboratory practice.

While a specific, dedicated Safety Data Sheet (SDS) for 6-Bromoquinoline-3-carbaldehyde is

not universally available, a robust hazard profile can be constructed by analyzing data from

structurally analogous compounds, such as 6-bromoquinoline, 6-bromoquinoline-2-

carbaldehyde, and other substituted bromoquinolines.[5][6] The data consistently indicate a

classification that warrants careful handling.

The primary hazards are summarized below. This information is aggregated from GHS

classifications of closely related chemical structures and should be considered the minimum

safety standard.[6][7]
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 GHS07 Warning

H315: Causes

skin irritation.[5]

[6]

Serious Eye

Damage/Eye

Irritation

2A GHS07 Warning

H319: Causes

serious eye

irritation.[5][6]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation.[5][6]

Acute Toxicity,

Oral (Potential)
4 GHS07 Warning

H302: Harmful if

swallowed.[7]

Section 2: Physicochemical Properties
A clear understanding of the compound's physical properties is essential for designing

experiments and for anticipating its behavior during handling and in the event of a spill.
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Property Value Source

CAS Number 1196155-68-6 [2][8]

Molecular Formula C₁₀H₆BrNO [2][8]

Molecular Weight 236.06 g/mol [2][6][8]

Appearance
Solid (Typically off-white to

yellow or light brown)
[5]

Solubility

Likely soluble in common

organic solvents (e.g., DCM,

Chloroform). Low water

solubility is expected.

[9]

SMILES
C1=CC2=NC=C(C=C2C=C1Br

)C=O
[2]

InChI Key
PCHCYMZZDAUVQB-

UHFFFAOYSA-N
[2]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The hierarchy of controls dictates

that engineering and administrative controls should be the primary means of protection, with

PPE serving as the final, essential barrier.

Engineering Controls
The primary engineering control for handling 6-Bromoquinoline-3-carbaldehyde, especially

when handled as a powder or when heating solutions, is a certified chemical fume hood.[10]

[11] The fume hood ensures that any dust, vapors, or aerosols are captured at the source,

preventing inhalation. Emergency eye wash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[12]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is not merely a checklist; it is a risk-based decision process.

The following PPE is mandatory when handling 6-Bromoquinoline-3-carbaldehyde.

Eye and Face Protection: Chemical safety goggles are required at all times.[10][13] If there

is a significant risk of splashing, such as during transfers of large volumes of solutions, a

face shield should be worn in addition to goggles.[13][14]

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are

recommended.[15] Gloves must be inspected for tears or pinholes before each use and

should be removed and disposed of properly, avoiding skin contamination.[16] Never wear

leather or cloth gloves.[15]

Lab Coat: A flame-resistant lab coat with a closed front and tight-fitting cuffs is required.

[13][14] This protects the skin and personal clothing from contamination.

Respiratory Protection: When working outside of a fume hood or if there is a potential for

generating significant dust or aerosols that cannot be controlled at the source, a NIOSH-

approved respirator is necessary.[5][17] A filtering facepiece respirator (e.g., N95) may be

sufficient for powders, but a full-face respirator may be required for higher exposure

scenarios.[10][14]
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Handling 6-Bromoquinoline-3-carbaldehyde?

Mandatory PPE:
- Chemical Safety Goggles
- Nitrile/Neoprene Gloves

- Closed Lab Coat

Is work performed in a
certified chemical fume hood?

Is there a significant
splash risk?

Yes

Is there a risk of
dust/aerosol generation?

No

Add Face Shield

Yes

Proceed with work

No

No
Use NIOSH-approved
Respirator (e.g., N95)

Yes
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6-Bromoquinoline-3-carbaldehyde

Storage Conditions Store Away From

Tightly Closed Container Cool, Dry, Well-Ventilated Area Protect from Light Inert Atmosphere (Optional, for purity) Strong Oxidizing Agents Strong Reducing Agents Strong Bases
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Ylide Preparation (Inert Atmosphere)

Aldehyde Reaction

Workup and Purification

1. Add Benzyltriphenylphosphonium
chloride and anhydrous THF to a

flame-dried, N₂-flushed flask.

2. Cool flask to 0°C in an ice bath.

3. Carefully add NaH portion-wise.
(Caution: H₂ gas evolution).

4. Stir at room temperature for 1 hour
until deep orange/red color persists.

5. Dissolve 6-Bromoquinoline-3-carbaldehyde
in anhydrous THF.

6. Add aldehyde solution dropwise to
the ylide solution at 0°C.

7. Allow to warm to room temperature
and stir overnight.

8. Quench reaction carefully with
saturated NH₄Cl solution at 0°C.

9. Extract with ethyl acetate.

10. Wash organic layer with water,
then brine. Dry over MgSO₄.

11. Concentrate in vacuo and purify
by flash column chromatography.

Obtain Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Buy 6-Bromoquinoline-3-carbaldehyde | 1196155-68-6 [smolecule.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. nbinno.com [nbinno.com]

5. fishersci.com [fishersci.com]

6. 6-Bromoquinoline-2-carbaldehyde | C10H6BrNO | CID 18373140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 6-Bromo-2-chloroquinoline-3-carboxaldehyde | C10H5BrClNO | CID 11437167 -
PubChem [pubchem.ncbi.nlm.nih.gov]

8. cenmed.com [cenmed.com]

9. 6-Bromo-4-chloroquinoline-3-carbaldehyde Chemical Properties, Uses, MSDS, Supplier
Information | High-Purity CAS 117681-76-2 | Buy from Leading China Manufacturer
[quinoline-thiophene.com]

10. store.sangon.com [store.sangon.com]

11. fishersci.com [fishersci.com]

12. synquestlabs.com [synquestlabs.com]

13. depts.washington.edu [depts.washington.edu]

14. pppmag.com [pppmag.com]

15. Components of Personal Protective Equipment – Pesticide Environmental Stewardship
[pesticidestewardship.org]

16. assets.thermofisher.com [assets.thermofisher.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Section 1: Core Hazard Identification and
Classification]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1373163?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1373163
https://www.smolecule.com/products/s810787
https://pdf.benchchem.com/19/6_Bromoquinoline_A_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/quinoline-derivatives-drug-discovery-role-xk
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinoline-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinoline-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline-3-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline-3-carbaldehyde
https://cenmed.com/6-bromoquinoline-3-carbaldehyde-c09-1581-919/
https://www.quinoline-thiophene.com/products/Quinoline/6-bromo-4-chloroquinoline-3-carbaldehyde.html
https://www.quinoline-thiophene.com/products/Quinoline/6-bromo-4-chloroquinoline-3-carbaldehyde.html
https://www.quinoline-thiophene.com/products/Quinoline/6-bromo-4-chloroquinoline-3-carbaldehyde.html
https://store.sangon.com/productImage/SDS/A506433/A506433_EN_S.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/PPE/PPE%20Assessment%20Guide.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://www.fishersci.com/store/msds?partNumber=AAH66756&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1373163#6-bromoquinoline-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/product/b1373163#6-bromoquinoline-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1373163#6-bromoquinoline-3-carbaldehyde-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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